Cas no 1357095-04-5 (N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide)
1357095-04-5 structure
Product Name:N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
CAS No:1357095-04-5
MF:C14H22BNO5S
MW:327.204183101654
CID:3165395
PubChem ID:66715615
Update Time:2025-04-21
N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
- DB-085181
- SCHEMBL529423
- 1357095-04-5
- ZSYRBGXIUORMFG-UHFFFAOYSA-N
-
- Inchi: 1S/C14H22BNO5S/c1-13(2)14(3,4)21-15(20-13)11-8-7-10(9-12(11)19-5)16-22(6,17)18/h7-9,16H,1-6H3
- InChI Key: ZSYRBGXIUORMFG-UHFFFAOYSA-N
- SMILES: S(C)(NC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)OC)(=O)=O
Computed Properties
- Exact Mass: 327.1311741Da
- Monoisotopic Mass: 327.1311741Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.2Ų
N-(3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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